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Abstract
Anorthite (CaAl₂Si₂O₈), the calcium-rich end-member of the plagioclase feldspar solid solution

series, is a key rock-forming mineral indicative of high-temperature and, in many cases,

moderate- to high-pressure geological environments. Its presence and composition in high-

grade metamorphic rocks, such as granulites and upper-amphibolite facies rocks, provide

crucial constraints on the pressure-temperature (P-T) conditions of metamorphism in the deep

crust. This technical guide explores the fundamental principles of anorthite formation in these

settings, detailing the primary reaction pathways, stability conditions, and the experimental

methodologies used to determine them.

Geological Significance and Occurrence
Anorthite is a principal constituent of mafic igneous rocks and is also a characteristic mineral

in several types of high-grade metamorphic rocks.[1] Its formation during metamorphism

signifies the attainment of high temperatures, typically exceeding 700°C, characteristic of the

granulite facies.[2] It is commonly found in two main types of protoliths that have undergone

high-grade metamorphism:

Metamorphosed Mafic Rocks: In mafic rocks like basalts and gabbros, prograde

metamorphism from greenschist to amphibolite and finally to granulite facies involves a

systematic increase in the calcium content of plagioclase.[3] The initial, more sodium-rich
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plagioclase (albite or oligoclase) reacts with other hydrous mafic minerals like hornblende to

form a more calcic plagioclase, trending towards anorthite, along with pyroxenes and

garnet.[3]

Metamorphosed Calcareous Rocks: Anorthite is a defining mineral in calc-silicate rocks,

which form from the metamorphism of impure carbonate rocks like marls or calcareous

shales.[4][5] In these rocks, anorthite forms through decarbonation reactions between

calcite (CaCO₃), quartz (SiO₂), and aluminous clay minerals or micas at elevated

temperatures.[4]

Pressure-Temperature Stability of Anorthite
The stability of anorthite at high metamorphic grades is constrained by several key reactions.

At the highest pressures and temperatures, anorthite breaks down, defining its upper stability

limit. The most significant of these reactions is the anhydrous breakdown to a denser mineral

assemblage.

Reaction 1: Anhydrous Breakdown of Anorthite

3 CaAl₂Si₂O₈ (Anorthite) ⇌ Ca₃Al₂Si₃O₁₂ (Grossular) + 2 Al₂SiO₅ (Kyanite) + SiO₂ (Quartz)

This reaction is a key geobarometer, used by petrologists to estimate the pressure of

metamorphism. Experimental studies have precisely determined the P-T conditions for this

equilibrium.

Quantitative Data Presentation
The following tables summarize key quantitative data derived from experimental petrology and

analyses of natural samples.

Table 1: Experimental P-T Conditions for the Anhydrous Breakdown of Anorthite
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Temperature (°C) Pressure (kbar) Pressure (GPa) Reference

1100 23.4 2.34 [6]

1200 25.7 2.57 [6]

1300 28.1 2.81 [6]

1350 29.2 2.92 [6]

1400 30.4 3.04 [6]

Data corresponds to the equilibrium curve P (kbar) = -2.1 + 0.0232 * T (°C).[7]

Table 2: Representative Mineral Compositions in Anorthite-Bearing Granulite

Miner
al

Form
ula

SiO₂
(wt%)

Al₂O₃
(wt%)

FeO
(wt%)

MgO
(wt%)

CaO
(wt%)

Na₂O
(wt%)

Anort
hite
%
(XAn)

Refer
ence

Plagio

clase

(Ca,N

a)

(Al,Si)

AlSi₂O

₈

46.85 33.51 0.10 0.02 18.05 1.15 ~90 [8]

Garnet

(Fe,M

g,Ca)₃

Al₂Si₃

O₁₂

39.21 22.05 28.55 6.85 2.95 - - [8]

Orthop

yroxen

e

(Mg,F

e)₂Si₂

O₆

51.02 1.05 24.11 23.15 0.55 - - [8]

Compositions are illustrative of typical granulite facies assemblages. Actual values vary with

bulk rock chemistry and specific P-T conditions.
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Anorthite-Forming Reactions and Pathways
The formation of anorthite during prograde metamorphism involves the breakdown of lower-

temperature minerals. The specific reaction pathway depends on the protolith composition.

Pathway in Mafic Protoliths (e.g., Amphibolite to
Granulite)
The transition from amphibolite to granulite facies is marked by the dehydration of hornblende.

This process releases calcium and alters the composition of coexisting plagioclase, making it

more anorthitic.

Reaction 2: General Reaction in Mafic Rocks

Hornblende + Plagioclase₁ (Na-rich) + Quartz → Orthopyroxene + Clinopyroxene +

Plagioclase₂ (Ca-rich/Anorthite) + H₂O

Amphibolite Facies (~550-700°C)
Granulite Facies (>700°C)

Hornblende + Plagioclase (An₃₀₋₅₀) Prograde Metamorphism
(Increasing T & P)

Orthopyroxene + Clinopyroxene + Plagioclase (An₅₀₋₉₀) + GarnetReaction

Dehydration
(H₂O released)

Click to download full resolution via product page

Anorthite formation in a mafic protolith.

Pathway in Calcareous Protoliths (e.g., Marl to Calc-
Silicate)
In metamorphosed impure limestones, reactions between carbonates and silicates produce

characteristic calc-silicate minerals, including anorthite, diopside, and wollastonite, while

releasing carbon dioxide.

Reaction 3: Anorthite formation in Calcareous Rocks
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2 CaCO₃ (Calcite) + KAl₃Si₃O₁₀(OH)₂ (Muscovite) + 4 SiO₂ (Quartz) → CaAl₂Si₂O₈ (Anorthite)

+ CaMg(CO₃)₂ (Dolomite precursor) → Ca(Mg,Fe)Si₂O₆ (Diopside) + KAlSi₃O₈ (K-feldspar) + 2

CO₂ + H₂O

Low Grade (e.g., Greenschist Facies)
High Grade (e.g., Amphibolite/Granulite Facies)

Calcite + Quartz + Clay Minerals / Micas Prograde Metamorphism
(Increasing T)

Anorthite + Diopside + Wollastonite + GarnetReaction

Decarbonation
(CO₂ released)

Click to download full resolution via product page

Anorthite formation in a calcareous protolith.

Experimental Protocols
The determination of mineral stability fields, such as that of anorthite, relies on high-pressure,

high-temperature laboratory experiments. The piston-cylinder apparatus is a common device

for simulating conditions in the Earth's deep crust.[2][9]

General Methodology for Piston-Cylinder Experiments
A typical experimental workflow for determining a univariant reaction boundary (like the

breakdown of anorthite) is as follows:

Starting Material Preparation:

Synthesize pure end-member minerals or create a stoichiometric mix of oxides (e.g., CaO,

Al₂O₃, SiO₂).[2] For reversal experiments, a 50/50 mixture of reactants (e.g., Grossular +

Kyanite + Quartz) and products (Anorthite) is prepared.

The mix is ground into a fine, homogeneous powder to maximize reaction surface area.

The powder is loaded into an inert, sealed metal capsule (e.g., Platinum, Gold, or

Graphite) to prevent contamination.[10]
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Piston-Cylinder Apparatus Assembly:

The sealed capsule is placed at the center of a pressure assembly, typically consisting of a

graphite furnace sleeve surrounded by a solid, ductile pressure medium like NaCl, talc, or

BaCO₃.[9][10]

A thermocouple is positioned near the capsule to monitor temperature.

The entire assembly is placed into the cylindrical bore of a high-strength steel or tungsten

carbide pressure vessel.

Experimental Run:

Pressure is first applied by advancing a piston into the cylinder, compressing the pressure

medium and the sample. This is typically done at room temperature.

The sample is then heated to the target temperature by passing an electrical current

through the graphite furnace.

The experiment is held at the target P-T conditions for a duration sufficient for the reaction

to proceed towards equilibrium (typically hours to days).

Quenching and Analysis:

At the end of the run, the experiment is quenched by cutting power to the furnace, causing

a rapid temperature drop that "freezes" the mineral assemblage.

Pressure is then slowly released, and the sample capsule is extracted.

The capsule is opened, and the run products are analyzed using techniques such as X-ray

Diffraction (XRD) to identify the mineral phases present and Electron Probe Microanalysis

(EPMA) to determine their chemical compositions.[2] The direction of the reaction is

determined by the growth of product minerals at the expense of reactant minerals.
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1. Preparation

2. Experimental Run

3. Analysis

Prepare Starting Materials
(Oxide Mix or Mineral Mix)

Load into Inert Capsule
(e.g., Platinum, Graphite)

Place Capsule in
Piston-Cylinder Assembly

Apply Pressure to Target

Heat to Target Temperature

Hold at P-T for Duration
(Hours to Days)

Quench Experiment
(Rapid Cooling)

De-pressurize & Extract

Analyze Run Products
(XRD, EPMA)

Determine Reaction
Direction

Click to download full resolution via product page

Workflow for a piston-cylinder experiment.
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Conclusion
The formation of anorthite in high-grade metamorphic rocks is a critical indicator of deep

crustal processes. In mafic rocks, its formation is tied to dehydration reactions and results in

progressively more calcium-rich plagioclase at higher grades. In calcareous rocks, it forms

through decarbonation reactions. The stability of anorthite is well-constrained by experimental

petrology, with its breakdown to grossular, kyanite, and quartz providing a robust geobarometer

for estimating the pressures of metamorphism. Understanding these formation pathways and

stability limits allows researchers to decipher the complex P-T-t (Pressure-Temperature-time)

histories of the Earth's continental crust.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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